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Trimethoprim lactate is the lactate salt form of trimethoprim, which provides better solubility in aqueous

solutions used for culture media [1] [2]. Its primary role in selective media is to inhibit the growth of

unwanted bacteria that do not possess specific resistance mechanisms, thereby selecting for desired clones or

organisms.

Mechanism of Action: Trimethoprim lactate is a potent inhibitor of bacterial dihydrofolate reductase

(DHFR) [3] [1] [4]. By binding to DHFR, it prevents the reduction of dihydrofolate to tetrahydrofolate

(THF). THF is an essential cofactor in the synthesis of thymidine and purines. Its inhibition leads to the

cessation of bacterial DNA synthesis and, consequently, bacterial cell death [1] [4]. A key feature of

trimethoprim is its high selectivity for bacterial DHFR over the mammalian enzyme, making it suitable for

use in culture media without excessive toxicity to host cells [3] [1].

The following diagram illustrates this mechanism and its application in a selection workflow:
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Key Properties and Suggested Working Concentrations

The table below summarizes the essential characteristics of trimethoprim lactate for preparing selective

media [1] [4].

Property Description / Value

CAS Number 23256-42-0 [4] [2]
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Property Description / Value

Molecular Formula C₁₇H₂₄N₄O₆ [1] [4]

Molecular Weight 380.4 g/mol [1] [4]

Appearance White to off-white crystalline powder [1]

Solubility Soluble in water (~20 mg/mL); also soluble in DMSO [1] [2]

Storage Store desiccated at 2–8°C, protected from light [1]

Determining the exact working concentration is critical and depends on the bacterial species and the specific

selection pressure required. The search results do not provide a universal concentration table, but they offer

the following guidance:

General Use: Typical bacterial selection ranges are often in the low µg/mL scale [1].

Specific Example: In the genetic engineering of Lactococcus lactis described below, a concentration
of 4 µg/mL was used effectively in M17 medium [5].

Preparation Range: It is suggested that researchers validate the working concentration via pilot tests
[1]. A 10 mg/mL stock solution in water is a feasible starting point for dilution [2].

Example Protocol: Selection of Recombinant
Lactococcus lactis

A clear and detailed application of trimethoprim lactate as a selective agent is documented in a 2021 study

for the selection of genetically modified Lactococcus lactis [5]. The following workflow and protocol outline

this process.
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Workflow for Recombinant L. lactis Selection

1. Genetic Modification
Inactivate chromosomal thyA gene

2. Plate on Selective Media
M17 + Thymidine + Trimethoprim Lactate
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DHFR inhibited by TMP
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Recombinant (thyA-)
No functional ThyA

THF pool maintained → Cell growth
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Detailed Protocol [5]:

Principle: This is a positive selection system. The bacterial strain is engineered by replacing the

chromosomal thyA gene (encoding thymidylate synthase) with the gene of interest. In the presence of

the DHFR inhibitor trimethoprim, wild-type cells with a functional thyA gene deplete their

tetrahydrofolate (THF) pool and die. The recombinant cells, lacking thyA, are unable to deplete their

THF pool and can survive and grow when the medium is supplemented with thymidine [5].

Materials:

Base Medium: M17 broth or agar.

Supplements: Thymidine (stock solution: 20 mg/mL in water, filter-sterilized).
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Selective Agent: Trimethoprim lactate (stock solution: e.g., 1-5 mg/mL in water, filter-

sterilized).
Bacterial Culture: Lactococcus lactis strain with thyA gene deletion (or integration of a foreign

gene at the thyA locus).

Procedure:

Prepare Supplemented Medium: To sterile, warm M17 medium, add thymidine to a final

concentration of 20 µg/mL and trimethoprim lactate to a final concentration of 4 µg/mL [5].
Mix thoroughly.

Plate the Culture: Spread the transformed or cultured bacterial cells onto the prepared
selective agar plates.

Incubation: Incubate the plates at an appropriate temperature (e.g., 30°C for L. lactis) for 24-
48 hours [5].

Analysis: Only bacterial clones that have successfully integrated the construct at the thyA
locus (and thus are thyA-deficient) will be able to form colonies.

Practical Tips for Application

Based on the search results, here are key considerations for researchers using trimethoprim lactate [1]:

Fresh Preparation: Always dissolve and dilute a fresh stock solution just prior to use to maintain its
potency. Protect stock solutions from light [1].

Concentration Validation: The effective concentration can vary by organism and even strain. It is
highly recommended to perform pilot tests, such as a Minimum Inhibitory Concentration (MIC) assay,

to determine the optimal concentration for your specific application [1].
Use of Controls: Include proper negative controls (media without antibiotic) and, where possible,

rescue controls (e.g., media supplemented with exogenous thymidine) to confirm that the observed
inhibition is specifically due to the antifolate activity of trimethoprim [1].

Awareness of Resistance: Be aware that some bacterial strains may have intrinsic or acquired
resistance to trimethoprim. It is good practice to verify the susceptibility of your target and

contaminant strains beforehand [1].

Important Safety Note

The product information in the search results explicitly states that trimethoprim lactate is "for research

use only, not for diagnostic or therapeutic use" [1] [4]. It should be handled according to standard
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laboratory safety protocols, including the use of gloves, eye protection, and a lab coat [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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